Cas no 343922-95-2 (2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 343922-95-2
• MF: C₁₅H₁₄N₂O₆
• MW: 318.281464099884
• CID: 5416866
• PubChem ID: 11472605
• Update Time: 2025-05-21

2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxo-3-piperidinyl)-5,6-dimethoxy-1H-isoindole-1,3(2H)-dione
• Z2508928357
• CHEMBL71013
• 343922-95-2
• 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-37109179
• SCHEMBL14142449

• Inchi： 1S/C15H14N2O6/c1-22-10-5-7-8(6-11(10)23-2)15(21)17(14(7)20)9-3-4-12(18)16-13(9)19/h5-6,9H,3-4H2,1-2H3,(H,16,18,19)
• InChI Key： HNFSAKBNYBLIHB-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=C(C(=CC=2C1=O)OC)OC)=O

Computed Properties

• Exact Mass: 318.08518617g/mol
• Monoisotopic Mass: 318.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.9±50.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 2-(2,6-Dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 343922-95-2)

The compound 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 343922-95-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of extensive research aimed at elucidating its biological activities, mechanisms of action, and potential as a drug candidate. Recent studies have explored its role in modulating key cellular pathways, particularly in the context of cancer and inflammatory diseases.

One of the most notable findings from recent research is the compound's ability to act as a potent inhibitor of protein-protein interactions (PPIs) involving the ubiquitin-proteasome system. Specifically, it has been shown to target and disrupt the interaction between cereblon (CRBN) and various substrate proteins, leading to the degradation of oncogenic proteins. This mechanism has been leveraged in the development of proteolysis-targeting chimeras (PROTACs), where the compound serves as a critical warhead to induce targeted protein degradation. Several studies have demonstrated its efficacy in preclinical models of multiple myeloma and other hematological malignancies.

In addition to its role in cancer therapy, recent investigations have highlighted the compound's anti-inflammatory properties. Researchers have found that it can modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. By inhibiting NF-κB signaling, the compound has shown promise in reducing inflammation in models of autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings suggest its potential as a dual-function agent with applications in both oncology and immunology.

From a chemical perspective, the compound's structure-activity relationship (SAR) has been meticulously studied to optimize its pharmacological properties. Recent synthetic efforts have focused on modifying the dimethoxy and dioxopiperidinyl moieties to enhance its binding affinity and selectivity. Computational modeling and X-ray crystallography have provided valuable insights into its interaction with CRBN, facilitating the design of next-generation derivatives with improved therapeutic profiles. These advancements underscore the compound's versatility as a scaffold for drug discovery.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and formulation studies. Nevertheless, the growing body of research on 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 343922-95-2) underscores its potential as a cornerstone in the development of novel therapeutics. Future studies are expected to explore its applications in combination therapies and its potential in targeting other disease-relevant proteins beyond the ubiquitin-proteasome system.